N-(4,6-dimethylbenzo[d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-2-(4-ethylsulfonylphenyl)-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C25H25N3O3S2/c1-4-33(30,31)21-10-8-19(9-11-21)15-23(29)28(16-20-7-5-6-12-26-20)25-27-24-18(3)13-17(2)14-22(24)32-25/h5-14H,4,15-16H2,1-3H3
• InChI Key: WDWZBHJUQGSOHV-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)CC(=O)N(CC2=CC=CC=N2)C3=NC4=C(C=C(C=C4S3)C)C
• Molecular Formula: C25H25N3O3S2
• Molecular Weight: 479.6 g/mol

Description

N-(4,6-dimethylbenzo[d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)-N-(pyridin-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C25H25N3O3S2 and its molecular weight is 479.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Research on compounds with similar structures has focused on the synthesis of novel derivatives and their biological activities. For example, compounds with modifications on the benzothiazole and acetamide components have been studied for their antimicrobial activities. The synthesis of various heterocyclic compounds incorporating the sulfonamide moiety has been explored, demonstrating significant antimicrobial properties against different bacterial and fungal strains (Darwish et al., 2014). Similarly, new heterocycles incorporating antipyrine moiety were synthesized, and their antimicrobial activity was evaluated, showing good effectiveness against various microbial strains (Bondock et al., 2008).

Antiproliferative and Anticancer Activities

The exploration of thiazole derivatives in cancer research has led to the identification of compounds with antiproliferative and anticancer activities. For instance, bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs were synthesized and evaluated as glutaminase inhibitors, showing potential in attenuating the growth of human lymphoma B cells in vitro and in mouse models (Shukla et al., 2012). This highlights the relevance of such compounds in designing new therapeutic agents targeting cancer metabolism.

Theoretical Investigations and Computational Studies

Computational and theoretical studies on related compounds have been conducted to understand their reactivity and potential biological activities. For example, the antimicrobial activity and quantum calculations of novel sulphonamide derivatives were investigated, providing insights into the correlation between experimental and theoretical calculations for the anticipated compounds (Fahim & Ismael, 2019). This approach aids in predicting the biological activities of new compounds based on their structural features and electronic properties.